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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B10761218 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Moxalactam. The following procedural steps and

data are designed to ensure the safe handling, storage, and disposal of this synthetic oxa-β-

lactam antibiotic.

Hazard Identification and Personal Protective
Equipment (PPE)
Moxalactam is classified as a hazardous substance that can cause allergic skin reactions and

may lead to allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3][4] Therefore,

strict adherence to safety protocols and the use of appropriate personal protective equipment

are mandatory.

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Gloves

Chemotherapy-rated,

disposable nitrile or latex

gloves.[5][6]

To prevent skin contact and

allergic reactions.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[2][4]

To protect eyes from dust and

splashes.

Respiratory Protection
NIOSH/MSHA-approved

respirator.[2][4]

Required when ventilation is

inadequate or when handling

powder outside of a

containment system to prevent

inhalation.[4]

Lab Coat/Gown
Disposable, long-sleeved

gown.[3][4]

To protect skin and clothing

from contamination.

Step-by-Step Handling and Storage Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves and eye protection, during inspection.

Verify that the product label matches the order information.

2. Preparation and Weighing (for solid form):

Conduct all manipulations of Moxalactam powder in a certified chemical fume hood or other

ventilated enclosure to minimize inhalation exposure.[1]

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated spatulas and weighing boats.

Avoid generating dust during handling.[7]
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3. Solution Preparation:

Prepare solutions in a well-ventilated area, preferably within a fume hood.

Moxalactam is soluble in water and DMSO.[8][9]

When dissolving, add the solvent to the powder slowly to avoid splashing.

Aqueous solutions should ideally be used fresh; it is not recommended to store them for

more than one day.[8]

4. Storage:

Store Moxalactam in a tightly sealed container in a freezer at -20°C for long-term stability.[2]

[8]

For shorter periods, storage at 2-8°C may be acceptable, but always refer to the

manufacturer's specific recommendations.[9][10]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for up to 6 months or -20°C for up to 1 month.[11]

5. In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

For small spills of solid material, gently cover with an inert absorbent material and collect into

a sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container.

Decontaminate the spill area with an appropriate cleaning agent.

Quantitative Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10761218?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.benchchem.com/product/b10761218?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ670568EQ&productDescription=MOXALACTAM+SOD+SLT+50+MG+5X1ML&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://www.rpicorp.com/products/antibiotics/antibiotics-l-o/moxalactam-sodium-salt-250-mg.html
https://www.medchemexpress.com/Moxalactam-sodium-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Solubility in Water ~50 mg/mL [8][9]

Solubility in DMSO ~5 mg/mL [8]

Acute Toxicity (Oral TDLO,

man)

571 mg/kg / 20 days

(intermittent)
[1]

Acute Toxicity (Oral LD50, rat) >10 g/kg [1]

Acute Toxicity (Intraperitoneal

LD50, rat)
8,100 mg/kg [1]

Acute Toxicity (Subcutaneous

LD50, rat)
9 g/kg [1]

Disposal Plan
All Moxalactam waste, including empty containers, contaminated PPE, and unused material,

must be disposed of as hazardous chemical waste.

1. Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, wipes, and empty vials) in a designated,

labeled hazardous waste container.

Collect liquid waste containing Moxalactam in a separate, labeled hazardous waste

container.

2. Disposal Procedure:

Dispose of all waste materials through your institution's environmental health and safety

(EHS) office.[7]

Do not pour Moxalactam solutions down the drain.[1][12]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for the safe handling of Moxalactam from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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